Cas no 62868-43-3 (1-(2-methoxyphenyl)imidazolidin-2-one)

• Product Name: 1-(2-methoxyphenyl)imidazolidin-2-one
• CAS No: 62868-43-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 429722
• PubChem ID: 4251877
• Update Time: 2025-11-02

1-(2-methoxyphenyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-(2-methoxyphenyl)-
• 1-(2-methoxyphenyl)imidazolidin-2-one
• 62868-43-3
• DTXSID90401244
• A914766
• F2147-0732
• 1-(2-METHOXYPHENYL)-2-IMIDAZOLIDINONE
• AKOS017518225
• SCHEMBL2883855
• DB-406493

• MDL： MFCD02671067
• Inchi： 1S/C10H12N2O2/c1-14-9-5-3-2-4-8(9)12-7-6-11-10(12)13/h2-5H,6-7H2,1H3,(H,11,13)
• InChI Key： PCHATQNMMNNTMY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C(NCC1)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 41.57

1-(2-methoxyphenyl)imidazolidin-2-one Security Information

• Storage Condition：(BD286589)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(2-methoxyphenyl)imidazolidin-2-one

1-(2-Methoxyphenyl)imidazolidin-2-one (CAS No. 62868-43-3): Properties, Applications, and Market Insights

The compound 1-(2-methoxyphenyl)imidazolidin-2-one (CAS No. 62868-43-3) is an organic chemical with a unique structure that combines an imidazolidinone core with a methoxyphenyl substituent. This molecular configuration grants it distinctive chemical and physical properties, making it valuable in various industrial and research applications. In recent years, interest in imidazolidinone derivatives has surged due to their potential in pharmaceuticals, agrochemicals, and material science.

Chemically, 1-(2-methoxyphenyl)imidazolidin-2-one belongs to the class of heterocyclic compounds, specifically imidazolidinones. Its molecular formula is C₁₀H₁₂N₂O₂, and it typically appears as a white to off-white crystalline powder. The presence of the methoxyphenyl group enhances its solubility in organic solvents, which is crucial for formulation in various applications. Researchers often explore its reactivity, particularly in the context of N-heterocycle synthesis and pharmacophore development.

One of the most prominent applications of 1-(2-methoxyphenyl)imidazolidin-2-one is in the pharmaceutical industry. The compound serves as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a candidate for developing central nervous system (CNS) agents, given the ability of imidazolidinone derivatives to interact with neural receptors. Recent studies have also investigated its role in enzyme inhibition, particularly in targeting inflammatory pathways, aligning with the growing demand for anti-inflammatory drugs.

Beyond pharmaceuticals, 1-(2-methoxyphenyl)imidazolidin-2-one finds utility in agrochemical research. The compound's structural flexibility allows for modifications that enhance herbicidal or pesticidal activity. With the global push toward sustainable agriculture, researchers are exploring eco-friendly derivatives of this compound to replace traditional, more toxic agrochemicals. This aligns with trends in green chemistry and the search for biodegradable crop protection agents.

The material science sector has also shown interest in 1-(2-methoxyphenyl)imidazolidin-2-one. Its ability to form stable hydrogen bonds makes it a potential building block for supramolecular polymers and self-healing materials. These applications are particularly relevant in the context of smart materials, a rapidly growing field driven by advancements in nanotechnology and wearable electronics.

From a market perspective, the demand for 1-(2-methoxyphenyl)imidazolidin-2-one has seen steady growth, particularly in regions with strong pharmaceutical and agrochemical industries like North America, Europe, and Asia-Pacific. The compound's niche applications contribute to its premium pricing in the specialty chemicals market. Manufacturers are increasingly focusing on high-purity synthesis methods to meet the stringent requirements of end-users in regulated industries.

Quality control is paramount when working with 1-(2-methoxyphenyl)imidazolidin-2-one. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and identity. These measures ensure batch-to-batch consistency, which is critical for applications in sensitive areas like drug development.

Storage and handling of 1-(2-methoxyphenyl)imidazolidin-2-one require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain stability over time. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when handling the powder form to prevent irritation.

Recent scientific literature highlights several innovative uses of imidazolidinone derivatives, with 1-(2-methoxyphenyl)imidazolidin-2-one serving as a prototype for new drug candidates. Computational chemistry approaches, including molecular docking studies, have predicted promising interactions between this compound's derivatives and various biological targets. These findings open avenues for structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of 1-(2-methoxyphenyl)imidazolidin-2-one typically involves the reaction of 2-methoxyaniline with ethylene carbonate or similar reagents. Process optimization continues to be an area of active research, with efforts focused on improving yield, reducing byproducts, and developing more environmentally friendly synthetic routes. These improvements align with the principles of green chemistry and sustainable manufacturing.

Looking ahead, the future of 1-(2-methoxyphenyl)imidazolidin-2-one appears promising. Its versatility as a chemical building block positions it well to meet emerging needs in drug discovery, advanced materials, and specialty chemicals. As research continues to uncover new applications, this compound is likely to maintain its relevance in the chemical industry for years to come.